BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide:
Desrhamnosylmartynoside (CAS 136055-64-6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Desrhamnosylmartynoside

Cat. No.: B1149586

To the Valued Researcher, Scientist, or Drug Development Professional,

This guide serves as a comprehensive resource on the phenylethanoid glycoside,
Desrhamnosylmartynoside. Our objective is to furnish you with the most current and detailed
technical information available to support your research and development endeavors.

Compound Identification

Compound Name Desrhamnosylmartynoside

CAS Number 136055-64-6

Molecular Formula C25H30011

Molecular Weight 506.5 g/mol

Synonyms Calceolarioside B, Desrhamnosyl isoacteoside

Physicochemical Properties
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Property Value

Appearance Solid powder

Purity >98% (as offered by various suppliers)
Solubility Soluble in DMSO, Methanol, Ethanol

Recommended storage at 2-8°C for up to 24
Storage months. For stock solutions, aliquoting and
storing at -20°C is advised for up to two weeks.

Biological Activity and Potential Applications

Initial investigations and data from chemical suppliers suggest that
Desrhamnosylmartynoside possesses noteworthy biological activities, positioning it as a
compound of interest for further research.

Anti-inflammatory Activity

Desrhamnosylmartynoside is noted for its potential anti-inflammatory properties. While
specific quantitative data from dedicated studies on this compound are not extensively
available in publicly accessible literature, related compounds in the phenylethanoid glycoside
class have demonstrated inhibition of pro-inflammatory mediators. The mechanism of action is
hypothesized to involve the modulation of key signaling pathways implicated in inflammation.

Signaling Pathway Inhibition

There are indications that Desrhamnosylmartynoside may act as a signaling inhibitor. This
suggests its potential to interfere with specific cellular communication cascades that are often
dysregulated in various disease states. The precise pathways targeted by
Desrhamnosylmartynoside are a critical area for future investigation.

Experimental Protocols

Detailed experimental protocols specifically utilizing Desrhamnosylmartynoside are not
widely published. However, based on the suggested biological activities, the following are
representative experimental workflows that could be adapted for its study.
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Workflow for Investigating Anti-inflammatory Effects
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 To cite this document: BenchChem. [In-depth Technical Guide: Desrhamnosylmartynoside
(CAS 136055-64-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149586#desrhamnosylmartynoside-cas-number-
136055-64-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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